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Introduction

Diallyl maleate (CAS No. 999-21-3), with the molecular formula C10H1204, is a colorless to
pale yellow liquid recognized for its utility as a crosslinking agent and monomer in polymer
chemistry.[1][2] Its applications span the production of durable polyester resins, adhesives, and
ion exchange resins.[1][3] Understanding the solubility of diallyl maleate in various organic
solvents is critical for its effective use in synthesis, formulation, and purification processes. This
guide provides a consolidated overview of its solubility characteristics, supported by available
data and general principles of chemical interactions.

Solubility Profile of Diallyl Maleate

The solubility of a compound is dictated by its molecular structure and the physicochemical
properties of the solvent. Diallyl maleate is a diester containing both polar (ester groups) and
non-polar (allyl groups and hydrocarbon backbone) regions. This amphiphilic nature influences
its interaction with different types of organic solvents.

Based on available data, diallyl maleate exhibits the following solubility characteristics:

o Methanol: It is soluble in methanol.[4]
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o Water: It is described as slightly soluble or sparingly soluble in water.[2][4] Quantitative data
indicates a water solubility of 151.2 mg/L at 25°C.[2][3][5]

While specific quantitative data for a wide range of common organic solvents is not readily
available in the public domain, general principles of "like dissolves like" can be applied. Given
its structure, diallyl maleate is expected to be soluble in a range of common organic solvents,
particularly those with moderate polarity.

Solubility Data Summary

The following table summarizes the available quantitative and qualitative solubility data for
diallyl maleate.

Solvent Solubility Temperature (°C)
Water 151.2 mg/L[2][3][5] 25
Methanol Soluble[4] Not Specified

Factors Influencing Solubility

The dissolution of diallyl maleate in an organic solvent is governed by the interplay of
intermolecular forces between the solute and solvent molecules. The following diagram
illustrates the key factors influencing this process.
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Caption: Logical diagram of factors influencing diallyl maleate solubility.

Experimental Protocols for Solubility Determination

While the specific experimental protocols used to generate the cited data are not detailed in the
search results, a general methodology for determining the solubility of a liquid like diallyl
maleate in an organic solvent can be described. The isothermal equilibrium method is a
common approach.

General Protocol: Isothermal Equilibrium Method

» Preparation of Saturated Solution: An excess amount of diallyl maleate is added to a known
volume of the selected organic solvent in a sealed, thermostatted vessel.

o Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or shaker) at a constant,
controlled temperature for a sufficient period to ensure that equilibrium is reached. This
period can range from several hours to days, depending on the system.
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e Phase Separation: After equilibration, the agitation is stopped, and the mixture is allowed to
stand undisturbed at the same constant temperature for a period to allow for the complete
separation of the undissolved solute from the saturated solution. Centrifugation can be used
to accelerate this process.

o Sampling and Analysis: A known volume or mass of the clear, saturated supernatant is
carefully withdrawn. The concentration of diallyl maleate in the sample is then determined
using a suitable analytical technique, such as:

o Gas Chromatography (GC): A highly effective method for quantifying volatile and semi-
volatile organic compounds. A calibration curve is first generated using standard solutions
of known diallyl maleate concentrations.

o High-Performance Liquid Chromatography (HPLC): Suitable for non-volatile compounds
and can be adapted for diallyl maleate.

o Gravimetric Analysis: The solvent from a known mass of the saturated solution is
evaporated, and the mass of the remaining diallyl maleate residue is determined. This
method is simpler but may be less accurate.

o Calculation: The solubility is then calculated and typically expressed in units such as grams
per 100 mL of solvent ( g/100 mL), moles per liter (mol/L), or mass fraction.

This entire process is repeated at different temperatures to determine the temperature
dependence of solubility.

Conclusion

Diallyl maleate is a versatile chemical intermediate whose utility is closely linked to its
solubility characteristics. It is soluble in methanol and sparingly soluble in water.[2][3][4][5] For
other organic solvents, its amphiphilic nature suggests a broad range of miscibility, particularly
with solvents of moderate polarity. The provided general experimental protocol offers a
foundational method for researchers to quantitatively determine the solubility of diallyl maleate
in specific solvents relevant to their work, ensuring optimized conditions for their chemical
processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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